3-(Methylamino)-1-(5-methylthiophen-2-yl)propan-1-ol

• IUPAC Name: 3-(methylamino)-1-(5-methylthiophen-2-yl)propan-1-ol
• InChI: InChI=1S/C9H15NOS/c1-7-3-4-9(12-7)8(11)5-6-10-2/h3-4,8,10-11H,5-6H2,1-2H3
• InChI Key: LOVATDJKEOQMGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CCNC)O
• Molecular Formula: C9H15NOS
• Molecular Weight: 185.29 g/mol

Description

2-Thiopheneethylamine, also known as 2-(thiophen-2-yl)ethanamine, is an aromatic amine. It has the empirical formula C6H9NS and a molecular weight of 127.21.

Synthesis Analysis

2-Thiopheneethylamine can be used as a reactant in the synthesis of pyrimidine derivatives by reacting with various isothiocyanatoketones. It can also react with aroyl S-methylisothiourea to produce acylguanidines derivatives.

Molecular Structure Analysis

The SMILES string for 2-Thiopheneethylamine is NCCc1cccs1. The InChI key is HVLUYXIJZLDNIS-UHFFFAOYSA-N.

Chemical Reactions Analysis

2-Thiopheneethylamine undergoes microwave-induced condensation with iminodiacetic acid to form the corresponding piperazine-2,6-dione derivatives.

Physical And Chemical Properties Analysis

2-Thiopheneethylamine is a liquid with a refractive index of 1.551 (lit.). It has a boiling point of 200-201 °C/750 mmHg (lit.) and a density of 1.087 g/mL at 25 °C (lit.).

Scientific Research Applications

Applications in Crystallography and Computational Chemistry

3-(Methylamino)-1-(5-methylthiophen-2-yl)propan-1-ol and its derivatives have been utilized in crystallography and computational chemistry studies. For instance, cathinones, which include structures resembling this compound, have been characterized using techniques like FTIR, UV–Vis, and multinuclear NMR spectroscopy. Crystal structures of some cathinones have been determined through single-crystal X-ray diffraction. Moreover, computational studies involving density functional theory (DFT) and time-dependent DFT (TDDFT) have been applied to predict bond lengths, angles, and electronic spectra, showing good agreement with X-ray crystal structure data (Nycz et al., 2011).

Safety and Hazards

2-Thiopheneethylamine is classified under GHS07 and has the signal word "Warning". The hazard statements include H302 + H312 + H332 - H315 - H319 - H335. The precautionary statements are P261 - P280 - P301 + P312 - P302 + P352 + P312 - P304 + P340 + P312 - P305 + P351 + P338.

Future Directions

2-Thiopheneethylamine has been investigated for its effect as a probable substitute to the pyridine ligand on the performance of poly(3-hexylthiophene)/CdSe hybrid solar cells. It is also suitable to functionalize multiwall carbon nanotubes (MWCNT).